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Compound of Interest

Compound Name: Trinitromethane

Cat. No.: B1605510 Get Quote

Essential Safety and Handling Guide for
Trinitromethane
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Trinitromethane (also known as nitroform) in a laboratory setting. Adherence to

these procedures is vital for ensuring the safety of researchers, scientists, and drug

development professionals. Trinitromethane is a highly hazardous chemical with explosive

properties, and all handling must be conducted with extreme caution.[1]

Hazard Summary
Trinitromethane is a white crystalline solid that is a dangerous explosion hazard, especially

when heated rapidly or in concentrations above 50% in air.[1] It is toxic if ingested or inhaled

and can cause irritation to the skin, eyes, and mucous membranes.[1][2] Inhalation may lead to

headaches, nausea, and mild narcosis.[1] It is also a strong oxidizer and can form explosive

salts.[3]
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Hazard Type Description Citations

Physical Hazards

A very dangerous explosion

hazard; explodes when heated

rapidly.[1] Solutions of more

than 50% can also explode.[1]

Forms unstable salts that can

be detonated by heat or

impact.[3]

[1][3]

Health Hazards

Poison by ingestion and

intraperitoneal routes.[1]

Moderately toxic by inhalation.

[1] Irritating to skin, eyes, and

mucous membranes.[1]

Inhalation can cause

headache and nausea.[1]

[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of appropriate PPE is the primary defense against the hazards

associated with Trinitromethane. The following table summarizes the required equipment for

handling this substance.
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PPE Category Specification Citations

Hand Protection

Chemical-resistant gloves are

required. Given the nature of

nitro compounds, neoprene,

butyl rubber, or Viton® gloves

should be considered. Always

consult the glove

manufacturer's chemical

resistance guide. Do not wear

disposable nitrile gloves for

direct handling.

[4][5]

Eye and Face Protection

Chemical safety goggles

compliant with OSHA's eye

and face protection regulations

(29 CFR 1910.133) are

mandatory. A full-face shield is

also required to protect against

splashes.

[4][5][6]

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[4] If there is a risk of vapors or

aerosols being generated, a

full-face air-purifying respirator

with appropriate cartridges or a

self-contained breathing

apparatus (SCBA) should be

used.[4]

[4]

Protective Clothing

A flame-resistant lab coat is

required.[5] Wear chemical-

resistant clothing to prevent

skin contact.[4] Do not take

contaminated clothing home.

[7]

[4][5][7]
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Operational Plans: Handling and Experimental
Protocols
A systematic approach to handling Trinitromethane is essential to minimize risks.

Preparation and Handling
Designated Area: All work with Trinitromethane must be conducted in a designated and

clearly marked area within a certified chemical fume hood.[4]

Ventilation: Ensure adequate ventilation at all times.[4][8]

Ignition Source Control: Trinitromethane is an explosive.[1] The work area must be free of

all potential ignition sources, including open flames, sparks, and hot surfaces.[4][9] Use only

non-sparking tools.[9][10]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4] Do not eat,

drink, or smoke in the handling area.[4][9]

Handling Procedure:

Wear all required PPE as specified in the table above.

Carefully weigh or measure the required amount of Trinitromethane.

Keep containers tightly closed when not in use.[5][10]

Avoid generating dust or aerosols.[8]

Be aware that dissolution can be exothermic, and solutions over 50% may explode.[1]

Emergency and Spill Procedures
Spill Cleanup:

Immediately notify others in the area and evacuate if necessary.[5]

Remove all sources of ignition.[5][8]
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Wearing appropriate PPE, contain the spillage.[5]

Use a non-combustible absorbent material like sand or earth to collect the spilled material.

[5]

Place the absorbed material into a suitable, labeled container for disposal.[5][8]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[4][9]

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water.[4][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][8]

Disposal Plan
All waste containing Trinitromethane must be treated as hazardous and explosive waste.

Waste Collection:

Collect all Trinitromethane waste, including contaminated absorbent materials and

disposable PPE, in a designated and properly labeled hazardous waste container.

Do not mix with other waste streams.

Storage:

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials and ignition sources.[4][10]

Disposal:
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Arrange for disposal through an approved hazardous waste disposal facility.[4] Follow all

local, state, and federal regulations for the disposal of explosive and hazardous materials.

Workflow for Handling Trinitromethane
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Caption: Workflow for the safe handling and disposal of Trinitromethane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1605510?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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